Cas no 1179154-01-8 (2-{[(Benzyloxy)carbonyl](butan-2-yl)amino}acetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl](butan-2-yl)amino}acetic acid
• CAS No: 1179154-01-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5763130
• PubChem ID: 60829373
• Update Time: 2025-06-07

2-{[(Benzyloxy)carbonyl](butan-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](butan-2-yl)amino}acetic acid
• EN300-4999678
• 1179154-01-8
• 2-{[(Benzyloxy)carbonyl](butan-2-yl)amino}acetic acid

• Inchi： 1S/C14H19NO4/c1-3-11(2)15(9-13(16)17)14(18)19-10-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3,(H,16,17)
• InChI Key： FYQNLKUHTHTOAW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)C(C)CC)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{[(Benzyloxy)carbonyl](butan-2-yl)amino}acetic acid

Introduction to 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic Acid (CAS No. 1179154-01-8)

2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid, identified by its CAS number 1179154-01-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. The unique structural features of this compound, including its benzyloxycarbonyl and butan-2-ylamino functional groups, make it a valuable building block for the creation of more complex pharmacological entities.

The benzyloxycarbonyl group is a well-known protecting group in organic synthesis, often employed to safeguard amino groups during chemical reactions. This functionality is particularly useful in multi-step syntheses where selective protection and deprotection are required. On the other hand, the butan-2-ylamino group introduces a specific side chain that can influence the physicochemical properties of the final product, such as solubility and metabolic stability. These characteristics make 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The compound 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid has been investigated for its potential role in these areas due to its structural similarity to known bioactive molecules. For instance, studies have shown that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings have prompted researchers to explore its synthetic derivatives as potential lead compounds for new drugs.

The synthesis of 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid involves a series of well-established organic reactions, including amide bond formation and functional group transformations. The use of high-purity reagents and controlled reaction conditions is crucial to ensure the yield and quality of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize the compound and confirm its structural integrity.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid. One particularly exciting area of investigation is its use in the development of protease inhibitors. Proteases are enzymes that play a critical role in various biological processes, including protein degradation and signal transduction. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer and inflammation. The structural features of this compound make it a suitable candidate for designing protease inhibitors with high specificity and potency.

In addition to its potential applications in drug development, 2-{[(Benzyloxycarbonyl](butan-2-ylamino})acetic acid has also been explored for its role in biochemical research. Its unique chemical properties allow it to serve as a valuable tool for studying enzyme mechanisms and interactions. For example, researchers have used this compound to probe the activity of aminoacyl-tRNA synthetases, which are essential enzymes involved in protein synthesis. By understanding how these enzymes interact with substrates like 2-{[(Benzyloxy strong>]carbonyl](< strong >butan - 2 - yl strong>]amino})acetic acid, scientists can gain insights into fundamental biological processes and develop new strategies for therapeutic intervention.

The future prospects for 2-{[(< strong > Benzyloxy strong>]carbonyl](< strong > butan - 2 - yl strong>]amino})acetic acid are promising, with ongoing studies aimed at expanding its applications in pharmaceuticals and biochemical research. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular tools like this one. By leveraging its unique structural features and exploring new synthetic pathways, researchers can unlock its full potential as a valuable asset in the fight against human disease.